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Introduction

Apixaban is an oral, direct factor Xa inhibitor anticoagulant used for reducing stroke risk in non-valvular
atrial fibrillation and for treating or preventing venous thromboembolism (VTE). The development of robust,
cost-effective analytical methods is crucial for quality control in pharmaceutical development and
manufacturing. UV Spectroscopy with the Area Under Curve (AUC) method provides a simple, precise,
and accurate alternative to chromatographic techniques for the quantification of Apixaban in bulk and
pharmaceutical dosage forms, without the need for complex instrumentation or expensive solvents. This

application note details validated methodologies based on current research for the analysis of Apixaban.

Summary of Validated AUC Methods for Apixaban

Research studies have developed and validated simple UV spectrophotometric methods for determining
Apixaban in bulk and tablet dosage forms. The following table summarizes key parameters from two

independent studies:

Table 1: Summary of Validated AUC Methods for Apixaban Analysis

© 2026 Smolecule. All rights reserved. 1/8 Tech Support


https://www.smolecule.com/products/s548874?utm_src=pdf-body
https://www.smolecule.com/products/s548874?utm_src=pdf-interest
https://www.smolecule.com/products/s548874?utm_src=pdf-body
https://www.smolecule.com/products/s548874?utm_src=pdf-body
https://www.smolecule.com/products/s548874?utm_src=pdf-body
https://www.smolecule.com/products/s548874?utm_src=pdf-body
https://www.smolecule.com/products/s548874?utm_src=pdf-body
https://www.smolecule.com/products/s548874?utm_src=pdf-body
https://www.smolecule.com/products/s548874?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Method 1 (Haque et al., 2019) Method 2 (MVP Samaj's College,

Parameter [1] 2017) [2]
Wavelength Range 269 nm - 289 nm Single wavelength 280 nm
(AUC)

Solvent Methanol Methanol

Linearity Range 5 - 25 pg/mL 2 - 10 pg/mL
Correlation Coefficient Information missing 0.9967

(R?)

Regression Equation Information missing y = 0.0995x + 0.0149
Accuracy (% Recovery) 100% 99% - 104%
Precision (% RSD) <0.988% As per ICH guidelines
LOD (Limit of Detection) 0.335 pg/mL 0.186 pg/mL

LOQ (Limit of 1.015 pg/mL 0.566 pg/mL

Quantitation)

Detailed Experimental Protocols

Reagent and Standard Preparation

e Solvent: Use HPLC or Analytical Grade Methanol.

e Standard Stock Solution (100 pg/mL): Accurately weigh 10 mg of pure Apixaban API (Active
Pharmaceutical Ingredient) and transfer it to a 100 mL volumetric flask. Dissolve and make up to the
volume with methanol.

e Working Standard Solutions: Prepare a series of dilutions from the stock solution with methanol to
obtain concentrations within the linearity range (e.g., 5, 10, 15, 20, 25 pg/mL for the wider range
method) [1].
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Sample Preparation from Tablet Dosage Form

At least ten tablets should be accurately weighed and finely powdered. A quantity of powder equivalent to

the average weight of one tablet containing 10 mg of Apixaban is transferred to a 100 mL volumetric flask.

Approximately 50-70 mL of methanol is added, and the solution is sonicated for 15-20 minutes with

intermittent shaking. The solution is then diluted to volume with methanol and filtered. An aliquot of this

solution is further diluted with methanol to obtain a concentration within the linear range of the method [2]

[1].

Instrumentation and Analytical Procedure

¢ Instrument: Double-beam UV-Visible Spectrophotometer with matched 1 cm quartz cells.
¢ Procedure for AUC Method:

[e]

Baseline Correction: Scan methanol over the operational wavelength range (e.g., 200-400
nm) in both sample and reference cells to correct for any background absorbance.

Standard Scanning: Scan the standard solutions in the range of 400-200 nm to identify the
wavelength of maximum absorption (Amax). For Apixaban, this is typically found at 280 nm [2].
Area Under Curve Measurement: For the selected wavelength range (e.g., 269 nm to 289
nm), measure the integrated area under the curve for each standard solution [1].

Calibration Curve: Plot the AUC values against the corresponding concentrations of the
standard solutions to establish the calibration curve.

Sample Analysis: Prepare and scan the sample solution as described above. Measure the
AUC in the same selected range and determine the concentration of Apixaban in the sample
using the regression equation from the calibration curve.

The entire analytical workflow is summarized in the following diagram:
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Start Analysis

Prepare Standard Stock Solution
(100 pg/mL in Methanol)

Prepare Sample Solution
(Weigh, powder, extract, and filter tablets)

'

(Dilute Standard & Sample)

Solutions to working range

Scan Standards & Samples
on UV Spectrophotometer

Identify Wavelength Range
(e.g., 269-289 nm)

Measure Area Under Curve (AUC)
for all solutions

Plot Calibration Curve
(AUC vs. Concentration)

Calculate Sample Concentration
from regression equation

Report Results
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Click to download full resolution via product page

Diagram Title: UV Spectroscopy AUC Workflow for Apixaban

Method Validation

The developed methods should be validated as per ICH guidelines. Key parameters are summarized below:

Table 2: Method Validation Parameters and Specifications

Validation Parameter Acceptance Criteria | Outcome

Linearity Correlation coefficient (R2) > 0.996 [2] [1].

Accuracy (Recovery Recovery should be close to 100% (e.g., 99-100%) [2] [1].

Studies)

Precision % RSD for multiple measurements of the same sample should be < 1%
(Repeatability) (e.g., 0.988%) [1].

LOD & LOQ As determined in Table 1, indicating high sensitivity [2] [1].

Specificity No interference from excipients found in tablet formulation, confirming the

method is specific for Apixaban [2].

Clinical and Pharmacokinetic Context

Understanding the pharmacokinetics of Apixaban provides context for the therapeutic relevance of the

analytical concentrations being measured.

¢ Bioavailability: Apixaban has an absolute oral bioavailability of approximately 50% [3].

¢ Time to Peak Concentration (T~max~): After oral administration, the maximum plasma
concentration (C~max~) is reached in about 3-4 hours [3].

¢ Elimination Half-life: The plasma terminal half-life is approximately 12 hours [3].
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e Food Effect: Food does not have a clinically meaningful impact on Apixaban's bioavailability,
allowing for flexible administration [3].

The relationship between dosage, systemic exposure, and therapeutic effect is crucial. The following diagram

illustrates the pharmacokinetic pathway of Apixaban, which correlates with its pharmacodynamic effect.
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(2.5 - 10 mg tablet)

:
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(~50% Bioavailability)
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(Peak conc. in 3-4 hrs, Half-life ~12 hrs)
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(Reduced Thrombin Generation
& Thrombus Development)
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Diagram Title: Apixaban Pharmacokinetic and Pharmacodynamic Pathway

Conclusion

The UV Spectrophotometric Area Under Curve (AUC) method provides a simple, rapid, precise, accurate,
and cost-effective quality control tool for the routine analysis of Apixaban in bulk and pharmaceutical

dosage forms. The method has been successfully validated as per ICH guidelines and demonstrates excellent
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linearity, recovery, and precision. Its simplicity makes it particularly suitable for laboratories that may not
have access to more complex chromatographic systems, without compromising the reliability of the results

for drug development and quality assurance purposes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 7/8 Tech Support


https://www.smolecule.com/products/s548874?utm_src=pdf-custom-synthesis
https://ijpsr.com/bft-article/method-development-and-validations-of-apixaban-in-bulk-and-its-formulations-by-uv-spectroscopy-area-under-curve/
https://zenodo.org/records/2526031
https://pmc.ncbi.nlm.nih.gov/articles/PMC6769096/
https://www.smolecule.com/products/b548874#uv-spectroscopy-area-under-curve-apixaban-analysis
https://www.smolecule.com/products/b548874#uv-spectroscopy-area-under-curve-apixaban-analysis
https://www.smolecule.com/products/b548874#uv-spectroscopy-area-under-curve-apixaban-analysis
https://www.smolecule.com/products/b548874#uv-spectroscopy-area-under-curve-apixaban-analysis
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548874?utm_src=pdf-bulk
https://www.smolecule.com/products/s548874?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 8/8 Tech Support


https://www.smolecule.com/products/s548874?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

